BEnzyl N-[2-(4,4-difluoropiperidin-1-yl)-2-oxoethyl]carbamate

• IUPAC Name: benzyl N-[2-(4,4-difluoropiperidin-1-yl)-2-oxoethyl]carbamate
• InChI: InChI=1S/C15H18F2N2O3/c16-15(17)6-8-19(9-7-15)13(20)10-18-14(21)22-11-12-4-2-1-3-5-12/h1-5H,6-11H2,(H,18,21)
• InChI Key: JEBXONRTJYEPBY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(F)F)C(=O)CNC(=O)OCC2=CC=CC=C2
• Molecular Formula: C15H18F2N2O3
• Molecular Weight: 312.31 g/mol

Description

Benzyl N-[2-(4,4-difluoropiperidin-1-yl)-2-oxoethyl]carbamate is a chemical compound with the CAS Number: 2288710-62-1. It has a molecular weight of 312.32 and its IUPAC name is benzyl (2- (4,4-difluoropiperidin-1-yl)-2-oxoethyl)carbamate.

Molecular Structure Analysis

The InChI code for Benzyl N-[2-(4,4-difluoropiperidin-1-yl)-2-oxoethyl]carbamate is 1S/C15H18F2N2O3/c16-15(17)6-8-19(9-7-15)13(20)10-18-14(21)22-11-12-4-2-1-3-5-12/h1-5H,6-11H2,(H,18,21). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Scientific Research Applications

Catalytic Applications in Organic Synthesis

Research demonstrates the utility of related compounds in organic synthesis, such as the Au(I)-catalyzed intramolecular hydroamination of N-allenyl carbamates for the effective formation of piperidine derivatives, highlighting its relevance in synthesizing complex organic molecules (Zhang et al., 2006).

Development of Prodrugs

Investigations into carbamate-based prodrugs reveal the synthesis and evaluation of N-(substituted 2-hydroxyphenyl and 2-hydroxypropyl)carbamates as potential drug delivery systems, indicating the role of these compounds in enhancing drug efficacy and safety (Vigroux et al., 1995).

Peptide Synthesis and Mimetics

The synthesis and characterization of Benzyl {2-[(2-(1H-Benzo[d][1,2,3]triazol-1-yl)-2-oxoethyl)amino]-2-oxoethyl} carbamate underscore its utility in preparing peptides and their mimetics, showcasing its importance in peptide synthesis (Küçükbay & Buğday, 2014).

Agricultural Chemistry Applications

In agricultural chemistry, research into biphenyl ester derivatives as tyrosinase inhibitors, including the synthesis of related carbamates, provides insight into the development of novel compounds for treating plant diseases and managing agricultural pests (Kwong et al., 2017).

Environmental Impact and Degradation

Studies on the transformation of oxcarbazepine and metabolites of related compounds in wastewater treatment suggest the environmental persistence and transformation pathways of carbamates, emphasizing the importance of understanding the environmental impact of these compounds (Kaiser et al., 2014).

Safety and Hazards

For safety information and potential hazards, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.